Cas no 2445749-91-5 (rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one)

Technical Introduction: rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one is a chiral chloroethyl ketone derivative featuring a decahydroquinoline scaffold. This compound is of interest in synthetic organic chemistry due to its rigid bicyclic structure, which serves as a versatile intermediate for the development of pharmacologically active molecules. The presence of a reactive chloroacetyl group enables further functionalization, making it valuable for nucleophilic substitution reactions or as a precursor in heterocyclic synthesis. Its stereochemical complexity, derived from the (4aR,8aS) configuration, may also facilitate studies in asymmetric synthesis or chiral resolution. Suitable for controlled laboratory use, this compound requires careful handling due to its electrophilic chloroacetyl moiety.
rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one structure
2445749-91-5 structure
Product Name:rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one
CAS No:2445749-91-5
MF:C11H18ClNO
MW:215.719722270966
CID:5464166
Update Time:2025-06-08

rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Z4510702393
    • rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one
    • Inchi: 1S/C11H18ClNO/c12-8-11(14)13-7-3-5-9-4-1-2-6-10(9)13/h9-10H,1-8H2/t9-,10+/m0/s1
    • InChI Key: RDTNIAJMHHVOCO-VHSXEESVSA-N
    • SMILES: ClCC(N1CCC[C@@H]2CCCC[C@@H]12)=O

Computed Properties

  • Exact Mass: 215.1076919 g/mol
  • Monoisotopic Mass: 215.1076919 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3
  • Molecular Weight: 215.72

rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26979805-0.05g
rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one, trans
2445749-91-5 95%
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Enamine
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rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one, trans
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rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one, trans
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Enamine
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rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one, trans
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rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one Related Literature

Additional information on rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one

Comprehensive Overview of rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one (CAS No. 2445749-91-5)

The compound rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one (CAS No. 2445749-91-5) is a chiral organic molecule featuring a decahydroquinoline core structure linked to a chloroacetyl functional group. Its stereochemistry, denoted by the (4aR,8aS) configuration, plays a critical role in its physicochemical properties and potential applications. This compound has garnered attention in pharmaceutical and agrochemical research due to its unique structural motifs, which are often explored for bioactive molecule design.

Recent trends in drug discovery highlight the importance of chiral building blocks like rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one. Researchers are increasingly focusing on stereoselective synthesis to optimize pharmacokinetic profiles. The decahydroquinoline scaffold, in particular, is associated with enhanced metabolic stability and bioavailability, making it a valuable template for central nervous system (CNS) drug candidates. Questions such as "How does chirality affect drug efficacy?" or "What are the synthetic routes for decahydroquinoline derivatives?" frequently appear in scientific forums, reflecting the compound's relevance.

From a synthetic chemistry perspective, the chloroacetyl moiety in CAS No. 2445749-91-5 offers versatility for further functionalization. It serves as an electrophilic site for nucleophilic substitution reactions, enabling the construction of amides, esters, or thioesters. This reactivity aligns with the growing demand for click chemistry and fragment-based drug design, where modular assembly of molecular fragments accelerates lead optimization. Laboratories often search for "stable chloroacetyl precursors" or "methods to purify chiral N-heterocycles," underscoring the practical challenges addressed by this compound.

Environmental and regulatory considerations also shape the discourse around rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one. With the rise of green chemistry principles, scientists explore solvent-free reactions or catalytic methods to derivatize such compounds. The quinoline backbone’s biodegradability and low ecotoxicity further enhance its appeal for sustainable applications. Queries like "Are decahydroquinolines environmentally persistent?" or "How to minimize halogenated waste in chloroacetyl reactions?" reflect these concerns.

In analytical chemistry, advanced techniques like HPLC chiral separation and X-ray crystallography are employed to characterize CAS No. 2445749-91-5. Its stereoisomeric purity is crucial for reproducibility in biological assays, driving innovations in enantiomeric resolution. Discussions on "validating chiral purity via NMR" or "crystallization strategies for N-heterocyclic ketones" dominate technical literature, emphasizing the compound's analytical complexity.

Looking ahead, rac-1-[(4aR,8aS)-decahydroquinolin-1-yl]-2-chloroethan-1-one holds promise for interdisciplinary research. Its integration into machine learning-driven molecular design platforms exemplifies how traditional chemistry intersects with artificial intelligence. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modularity ensures its enduring role in innovation.

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